Cas no 1833266-54-8 (1-(2-{[(Tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid)

• Product Name: 1-(2-{[(Tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid
• CAS No: 1833266-54-8
• MF: C₁₄H₂₄N₂O₅
• MW: 300.350764274597
• CID: 6279810
• PubChem ID: 165827230
• Update Time: 2025-05-23

1-(2-{[(Tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1589400
• 1-(2-{[(tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid
• 1833266-54-8
• 1-(2-{[(Tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid

• Inchi： 1S/C14H24N2O5/c1-14(2,3)21-13(20)15(4)9-11(17)16-7-5-6-10(8-16)12(18)19/h10H,5-9H2,1-4H3,(H,18,19)
• InChI Key： ONXFDQXTBIOOEE-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CN(C)C(=O)OC(C)(C)C)=O)CCC1)=O

Computed Properties

• Exact Mass: 300.16852187g/mol
• Monoisotopic Mass: 300.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.2Ų

Additional information on 1-(2-{[(Tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid

Introduction to 1-(2-{[(Tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid (CAS No. 1833266-54-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(2-{[(Tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid, identified by the CAS number 1833266-54-8, is a sophisticated organic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its intricate molecular structure, serves as a versatile building block for the synthesis of biologically active molecules. Its unique chemical properties, including a piperidine core and multiple functional groups, make it particularly valuable for designing novel therapeutic agents and probes for biochemical research.

The piperidine moiety in the molecular framework of this compound contributes to its favorable pharmacokinetic properties, such as enhanced solubility and metabolic stability. This feature is particularly advantageous in drug development, where bioavailability is a critical factor. Additionally, the presence of a tert-butoxy carbonyl (Boc) protecting group and an acetyl amine side chain provides opportunities for further derivatization, enabling chemists to tailor the compound’s reactivity and functionality for specific applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are implicated in numerous diseases, including cancer and inflammatory disorders. The structural motif of 1-(2-{[(Tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid exhibits promise as a scaffold for designing PPI modulators. Its ability to interact with hydrophobic pockets and aromatic residues in protein targets makes it an attractive candidate for generating high-affinity binders.

One of the most compelling aspects of this compound is its utility in the development of enzyme inhibitors. The acetyl amine group can be further functionalized to mimic transition states or substrate analogs, thereby enhancing binding affinity to enzymatic active sites. For instance, researchers have explored its potential as an inhibitor of kinases, which are overexpressed in many cancers. By leveraging computational modeling and structure-based drug design, scientists have identified derivatives of this compound that exhibit potent inhibitory activity against specific kinases while maintaining selectivity over closely related enzymes.

The Boc protecting group on the molecule also plays a crucial role in synthetic chemistry. It provides stability under basic conditions, allowing for selective deprotection when needed. This feature is particularly useful in multi-step syntheses where different functional groups need to be manipulated sequentially. Moreover, the piperidine ring can undergo various chemical transformations, such as nucleophilic substitution or cyclization reactions, enabling the construction of more complex scaffolds.

Recent advances in biocatalysis have also highlighted the importance of this compound as a precursor for enantioselective synthesis. Enzymes such as transaminases can be employed to introduce chiral centers into the molecule with high efficiency and selectivity. This approach has opened up new avenues for producing enantiomerically pure pharmaceutical intermediates, which are essential for developing drugs with optimal therapeutic profiles.

The growing interest in fragment-based drug discovery has further propelled the study of 1-(2-{[(Tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid. Fragment-based approaches rely on identifying small molecules with modest affinity to protein targets and then optimizing these fragments through iterative rounds of modification. The structural flexibility of this compound makes it an excellent candidate for generating fragment libraries that can be screened against biological targets.

In addition to its role in drug development, this compound has found applications in biochemical research as a tool for studying protein function. For example, it can be used to probe the binding mechanisms of proteins by competing with natural substrates or inhibitors. Such studies provide valuable insights into the dynamics of protein-ligand interactions, which are essential for understanding disease pathogenesis and designing effective therapeutics.

The synthesis of 1-(2-{[(Tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid itself is a testament to the progress in synthetic organic chemistry. Modern methodologies allow for efficient construction of its core structure through multi-component reactions or sequential functionalization strategies. These advances have not only streamlined the production process but also enabled access to derivatives with tailored properties for specific applications.

Looking ahead, the future prospects of this compound are promising. As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them with high precision. The versatility of 1-(2-{[(Tert-butoxy)carbonyl](methyl)amino}acetyl)piperidine-3-carboxylic acid ensures that it will remain a cornerstone in both academic research and industrial drug development pipelines.